Cas no 1157440-81-7 ([(2-Fluorophenyl)methyl](hexan-2-yl)amine)

• Product Name: [(2-Fluorophenyl)methyl](hexan-2-yl)amine
• CAS No: 1157440-81-7
• MF: C₁₃H₂₀FN
• MW: 209.303007125854
• CID: 5073533
• Update Time: 2023-08-24

[(2-Fluorophenyl)methyl](hexan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• [(2-fluorophenyl)methyl](hexan-2-yl)amine
• N-[(2-fluorophenyl)methyl]hexan-2-amine
• [(2-Fluorophenyl)methyl](hexan-2-yl)amine

• Inchi： 1S/C13H20FN/c1-3-4-7-11(2)15-10-12-8-5-6-9-13(12)14/h5-6,8-9,11,15H,3-4,7,10H2,1-2H3
• InChI Key： PPPDZSOFKUIZSS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CNC(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 161
• XLogP3: 3.6
• Topological Polar Surface Area: 12

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 266.2±15.0 °C at 760 mmHg
• Flash Point: 114.8±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

[(2-Fluorophenyl)methyl](hexan-2-yl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines